Cas no 179420-27-0 (CJ-13,610 hydrochloride)

• Product Name: CJ-13,610 hydrochloride
• CAS No: 179420-27-0
• MF: C₂₂H₂₄ClN₃O₂S
• MW: 429.96
• CID: 5146764
• Update Time: 2025-11-01

CJ-13,610 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxamide, tetrahydro-4-[3-[[4-(2-methyl-1H-imidazol-1-yl)phenyl]thio]phenyl]-, hydrochloride (1:1)
• CJ-13,610 hydrochloride

• Inchi： 1S/C22H23N3O2S.ClH/c1-16-24-11-12-25(16)18-5-7-19(8-6-18)28-20-4-2-3-17(15-20)22(21(23)26)9-13-27-14-10-22;/h2-8,11-12,15H,9-10,13-14H2,1H3,(H2,23,26);1H
• InChI Key： BYIYZITWHPGRRV-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=C(SC3C=CC(N4C=CN=C4C)=CC=3)C=2)CCOCC1)(=O)N.Cl

Additional information on CJ-13,610 hydrochloride

Introduction to CJ-13,610 Hydrochloride and Its Significance in Modern Chemical Biology

CJ-13,610 hydrochloride, a compound with the CAS number 179420-27-0, has emerged as a noteworthy entity in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure and biological properties, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form of CJ-13,610 enhances its solubility and bioavailability, making it a promising candidate for further exploration in various biomedical contexts.

The molecular structure of CJ-13,610 hydrochloride encompasses specific functional groups that contribute to its distinct pharmacological profile. Recent studies have highlighted its interaction with key biological targets, suggesting a multifaceted role in modulating cellular processes. These interactions are of particular interest to researchers investigating novel therapeutic strategies for complex diseases. The compound's ability to engage with multiple signaling pathways underscores its versatility and potential utility in addressing diverse pathological conditions.

In the context of contemporary research, CJ-13,610 hydrochloride has been implicated in studies focusing on inflammation and immune modulation. Emerging evidence suggests that this compound may exert anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines. Such mechanisms are highly relevant in the development of treatments for chronic inflammatory disorders, where precise modulation of immune responses is crucial. The compound's interaction with immune cells has been a focal point for researchers seeking to develop targeted immunotherapies.

Furthermore, the pharmacokinetic properties of CJ-13,610 hydrochloride have been thoroughly examined to optimize its delivery and efficacy. Preclinical studies indicate that the compound exhibits favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are instrumental in guiding the design of clinical trials and ensuring that the compound reaches its intended biological targets in effective concentrations. The hydrochloride formulation has been particularly noted for its stability and compatibility with standard pharmaceutical formulations.

The synthesis and characterization of CJ-13,610 hydrochloride have been subjects of detailed investigation in synthetic chemistry. Researchers have developed robust synthetic routes that allow for scalable production while maintaining high purity standards. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound. These methodologies ensure that the final product meets stringent quality control requirements before being subjected to biological testing.

One of the most compelling aspects of CJ-13,610 hydrochloride is its potential in oncology research. Preliminary studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by disrupting critical signaling pathways involved in tumor growth and survival. The compound's mechanism of action appears to involve both direct effects on cancer cells and indirect modulation of the tumor microenvironment. These findings have opened new avenues for developing targeted therapies that could complement existing treatment modalities.

The safety profile of CJ-13,610 hydrochloride has been a priority in preclinical development. Toxicological studies have been conducted to assess potential side effects and determine safe dosage ranges. Initial results suggest that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical investigation. However, comprehensive safety evaluations are essential before human trials can be initiated, ensuring that patients receive treatments that are both effective and safe.

The future prospects for CJ-13,610 hydrochloride are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical practice. Advances in drug delivery systems may also enhance the efficacy of CJ-13,610 hydrochloride by improving its bioavailability and targeting specificity. Such innovations could pave the way for more personalized medicine approaches tailored to individual patient needs.

In conclusion, CJ-13,610 hydrochloride represents a significant advancement in chemical biology with potential implications across multiple therapeutic domains. Its unique molecular properties, combined with promising preclinical data, position it as a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and drug development.